Cas no 2171861-64-4 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid
• CAS No: 2171861-64-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6429389
• PubChem ID: 165550009
• Update Time: 2025-10-21

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid
• 2171861-64-4
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}-5-methylhexanoic acid
• EN300-1482201

• Inchi： 1S/C28H36N2O5/c1-18(2)13-19(14-26(32)33)16-29-25(31)15-28(3,4)30-27(34)35-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24H,13-17H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： LLZZXPCLQCHCBG-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(NCC(CC(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid

Professional Introduction to 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic Acid (CAS No. 2171861-64-4)

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171861-64-4, features a complex molecular structure that includes multiple functional groups, making it a promising candidate for various biochemical applications. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an amino group in its backbone suggests potential utility in drug design and development, particularly in the synthesis of protease inhibitors and other therapeutic agents.

The molecular formula of this compound can be expressed as C₂₇H₃₉N₂O₅, reflecting its rich composition of carbon, hydrogen, nitrogen, and oxygen atoms. The structural complexity of this molecule not only makes it an intriguing subject for academic research but also opens up possibilities for its application in targeted drug delivery systems. Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in addressing complex diseases, including cancer and neurodegenerative disorders.

In the realm of drug discovery, the fluoren-9-ylmethoxycarbonyl group is particularly noteworthy due to its ability to enhance the stability and bioavailability of peptide-based drugs. This moiety is often employed in solid-phase peptide synthesis (SPPS) to protect amino groups during coupling reactions. The incorporation of this group into 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid suggests that it may serve as a valuable intermediate in the synthesis of novel peptides with enhanced pharmacological properties.

The amino group within the compound's structure also plays a crucial role in its potential biological activity. Amino acids are the building blocks of proteins, and modifications to their side chains can significantly alter their function. In this context, the presence of a primary amine group linked to a butanamidomethyl moiety could facilitate interactions with biological targets such as enzymes and receptors. Such interactions are essential for modulating cellular processes and developing therapeutic interventions.

Recent studies have demonstrated that compounds with similar structural motifs exhibit promising effects in preclinical models. For instance, derivatives of fluorenylmethoxycarbonyl (Fmoc) have been investigated for their potential as protease inhibitors, which are critical in managing inflammatory diseases and cancer. The 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid may share some of these properties, making it a candidate for further exploration in drug development.

The compound's five-carbon side chain with a methyl group at both positions three and five adds another layer of complexity to its potential biological activity. Such structural features can influence solubility, metabolic stability, and binding affinity to biological targets. By optimizing these parameters, researchers can fine-tune the pharmacokinetic properties of the compound, enhancing its therapeutic efficacy.

In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid (CAS No. 2171861-64-4) represents a fascinating area of research within pharmaceutical chemistry. Its intricate structure and functional groups position it as a versatile tool for developing novel therapeutic agents. As research continues to uncover new applications for such compounds, their role in addressing global health challenges is likely to expand significantly.